Cas no 5434-20-8 (3-Aminophthalic acid)

• Product Name: 3-Aminophthalic acid
• CAS No: 5434-20-8
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00075053
• CID: 375372
• PubChem ID: 79490
• Update Time: 2025-06-08

3-Aminophthalic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminophthalic acid
• 1,2-Benzenedicarboxylicacid, 3-amino-
• 3-Amino-1,2-benzenedicarboxylic acid
• NSC 15741
• o-Aminophthalic acid
• CHEMBL2420929
• MFCD00075053
• NSC15741
• SCHEMBL48723
• 3-Amino-1,2-benzenedicarboxylic acid hydrochloride
• AC-6693
• 3-Aminophthalic acid, technical grade, 90%
• AS-36893
• 5434-20-8
• 3-aminopthalic acid
• DTXSID9063879
• NS00033052
• J-511720
• 3-aminobenzene-1,2-dicarboxylic acid
• 3-Aminophthalicacid
• 3-Amino-phthalic acid
• UNII-7XV0V19ZDG
• 1,2-Benzenedicarboxylic acid, 3-amino-
• A854948
• UP8
• 1,2-Benzenedicarboxylic acid, amino-
• AKOS004114683
• Q-103169
• AMY22072
• FT-0652760
• FT-0613472
• 7XV0V19ZDG
• BDBM50493089
• 857040-74-5
• EN300-173810
• EINECS 226-595-9
• 1,2-Benzenedicarboxylic acid, diisooctyl ester_Gurudeeban & Satyavani
• Q27268993
• CS-M2811
• aminophthalic acid
• POMNLIDOMIDE METABOLITE M2
• Phthalic acid, 3-amino-
• A7900
• NSC-15741
• DTXCID1041687
• A1516
• DB-022269

• MDL： MFCD00075053
• Inchi： 1S/C8H7NO4/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3H,9H2,(H,10,11)(H,12,13)
• InChI Key： WGLQHUKCXBXUDV-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1C(=O)O)N)=O

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.551±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-185 °C (lit.)
• Boiling Point: 436.4°C at 760 mmHg
• Flash Point: 217.7±27.3 °C
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 100.62000
• LogP: 1.24640
• Solubility: Not determined

3-Aminophthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Aminophthalic acid

Comprehensive Overview of 3-Aminophthalic Acid (CAS No. 5434-20-8): Properties, Applications, and Research Insights

3-Aminophthalic acid (CAS No. 5434-20-8) is a versatile organic compound widely recognized for its role in synthetic chemistry, material science, and pharmaceutical research. This aromatic carboxylic acid derivative, featuring both amino and carboxyl functional groups, exhibits unique reactivity that makes it valuable for designing advanced materials and bioactive molecules. With the growing interest in sustainable chemistry and green synthesis, researchers are increasingly exploring eco-friendly applications of 3-aminophthalic acid in catalysis and biodegradable polymers.

The compound’s molecular structure (C₈H₇NO₄) enables diverse chemical transformations, including amide coupling, esterification, and metal-organic framework (MOF) synthesis. Recent studies highlight its potential in fluorescent probes, where its aromatic core and electron-donating amino group enhance photophysical properties. These traits align with the rising demand for optical materials in sensors and imaging technologies, a trending topic in nanotechnology forums.

Industrially, 3-aminophthalic acid serves as a precursor for high-performance dyes and coordination polymers. Its compatibility with bioconjugation techniques also makes it relevant in drug delivery systems, addressing current searches for targeted therapeutics. Analytical methods like HPLC and mass spectrometry are commonly employed to ensure purity, reflecting the emphasis on quality control in chemical manufacturing.

Environmental considerations are another hotspot. The compound’s biodegradability and low toxicity profile (LD50 data) position it favorably compared to traditional petrochemical derivatives. This aligns with circular economy principles, a frequently queried term in sustainability-focused searches. Researchers are also investigating its enzymatic degradation pathways to optimize waste reduction strategies.

In academic settings, 3-aminophthalic acid is frequently cited in studies on supramolecular chemistry and crystal engineering. Its ability to form hydrogen-bonded networks contributes to designing porous materials for gas storage—a response to the surge in clean energy-related queries. Computational modeling (DFT calculations) further aids in predicting its interactions, a technique gaining traction in AI-driven chemistry.

For procurement, suppliers often list 5434-20-8 under categories like fine chemicals or research intermediates, with purity grades ranging from 95% to 99%. Storage recommendations typically emphasize protection from moisture and light, addressing common stability concerns. These practical details cater to frequent search queries about handling protocols and shelf life.

Future directions for 3-aminophthalic acid include bio-based material development and photocatalysis, areas dominating recent scientific literature. Its adaptability to microwave-assisted synthesis—another trending keyword—further underscores its relevance in modern labs. As industries prioritize cost-effective and scalable processes, this compound’s synthetic flexibility positions it as a key player in innovation.